Cas no 95453-55-7 (5-Thiazolecarboxaldehyde,2-(methylthio)-)

5-Thiazolecarboxaldehyde,2-(methylthio)- is a heterocyclic aldehyde compound featuring a thiazole core substituted with a methylthio group at the 2-position. This structure imparts reactivity useful in organic synthesis, particularly in the formation of thiazole-based intermediates for pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both aldehyde and methylthio functionalities enhances its versatility in nucleophilic additions, condensations, and cross-coupling reactions. Its well-defined molecular framework ensures consistent performance in complex synthetic pathways. The compound is typically handled under controlled conditions due to its sensitivity, making it suitable for applications requiring precise functional group manipulation. Its stability and reactivity profile make it a valuable reagent in medicinal and materials chemistry research.
5-Thiazolecarboxaldehyde,2-(methylthio)- structure
95453-55-7 structure
Product Name:5-Thiazolecarboxaldehyde,2-(methylthio)-
CAS No:95453-55-7
MF:C5H5NOS2
MW:159.229298353195
CID:799486
PubChem ID:45084000
Update Time:2025-11-01

5-Thiazolecarboxaldehyde,2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxaldehyde,2-(methylthio)-
    • 5-Thiazolecarboxaldehyde, 2-(methylthio)- (9CI)
    • 2-methylsulfanyl-1,3-thiazole-5-carbaldehyde
    • DTXSID501277815
    • 2-(Methylthio)-5-thiazolecarboxaldehyde
    • 5-Thiazolecarboxaldehyde, 2-(methylthio)-
    • 95453-55-7
    • Z1216843203
    • CS-0531156
    • 2-(Methylsulfanyl)-1,3-thiazole-5-carbaldehyde
    • EN300-7055742
    • AT15087
    • SCHEMBL4169471
    • 2-(METHYLTHIO)THIAZOLE-5-CARBALDEHYDE
    • Inchi: 1S/C5H5NOS2/c1-8-5-6-2-4(3-7)9-5/h2-3H,1H3
    • InChI Key: ZCTRZOGRFFKGSJ-UHFFFAOYSA-N
    • SMILES: S1C(=NC=C1C=O)SC

Computed Properties

  • Exact Mass: 158.981
  • Monoisotopic Mass: 158.981
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.5A^2
  • XLogP3: 1.6

5-Thiazolecarboxaldehyde,2-(methylthio)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7055742-0.05g
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Enamine
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Enamine
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Enamine
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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